Cas no 2168921-08-0 (2,6-dimethyl-4-(piperidin-4-yl)piperidine)

• Product Name: 2,6-dimethyl-4-(piperidin-4-yl)piperidine
• CAS No: 2168921-08-0
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6457299
• PubChem ID: 165959329
• Update Time: 2025-09-23

2,6-dimethyl-4-(piperidin-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethyl-4-(piperidin-4-yl)piperidine
• 2168921-08-0
• EN300-1477648

• Inchi： 1S/C12H24N2/c1-9-7-12(8-10(2)14-9)11-3-5-13-6-4-11/h9-14H,3-8H2,1-2H3
• InChI Key： VEIKJYGNAREEPR-UHFFFAOYSA-N
• SMILES： N1C(C)CC(CC1C)C1CCNCC1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.1Ų

Additional information on 2,6-dimethyl-4-(piperidin-4-yl)piperidine

2,6-Dimethyl-4-(piperidin-4-yl)piperidine: A Promising Scaffold for Targeted Therapeutic Applications

2,6-Dimethyl-4-(piperidin-4-yl)piperidine, with the CAS number 2168921-08-0, represents a unique molecular framework that has garnered significant attention in recent years for its potential in drug discovery and medicinal chemistry. This compound belongs to the class of cyclic amines, characterized by its piperidine core and substituted functional groups. The structural complexity of 2,6-Dimethyl-4-(piperidin-4-yl)piperidine allows for the modulation of pharmacological properties, making it a versatile candidate for the development of novel therapeutics. Recent studies have highlighted its role in targeting specific biological pathways, particularly in the context of neurodegenerative disorders and metabolic diseases.

The 2,6-Dimethyl-4-(piperidin-4-yl)piperidine scaffold is distinguished by its three-dimensional architecture, which includes two methyl groups at the 2 and 6 positions of the piperidine ring and a piperidin-4-yl substituent at the 4 position. This configuration imparts unique steric and electronic properties to the molecule, enabling it to interact with a variety of protein targets. The presence of the piperidin-4-yl group introduces additional hydrogen-bonding capabilities, which are critical for ligand-receptor interactions. These structural features make 2,6-Dimethyl-4-(piperidin-3-yl)piperidine a valuable tool in the design of small molecule inhibitors and modulators.

In the field of drug discovery, the 2,6-Dimethyl-4-(piperidin-4-yl)piperidine scaffold has been explored for its potential to inhibit key enzymes involved in inflammatory responses. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by targeting the NF-κB signaling pathway. The research highlighted the importance of the methyl substitutions in enhancing the molecule's ability to penetrate biological membranes and achieve therapeutic concentrations in target tissues. This finding underscores the significance of the 2,6-Dimethyl-4-(piperidin-4-yl)piperidine scaffold in the development of anti-inflammatory therapeutics.

Recent advancements in computational chemistry have further enhanced the understanding of 2,6-Dimethyl-4-(piperidin-4-yl)piperidine's pharmacological potential. Molecular docking studies have revealed that this compound can bind to multiple receptors, including G-protein-coupled receptors (GPCRs) and ion channels. The ability to modulate these targets makes 2,6-Dimethyl-4-(piperidin-4-yl)piperidine a promising candidate for the treatment of conditions such as hypertension and chronic pain. Additionally, its structural flexibility allows for the incorporation of functional groups that can be tailored to improve drug efficacy and reduce side effects.

The synthesis of 2,6-Dimethyl-4-(piperidin-4-yl)piperidine has been optimized through various methodologies, including asymmetric catalysis and microwave-assisted reactions. A 2022 study in Organic & Biomolecular Chemistry reported a novel approach to synthesize this compound with high stereochemical purity, which is essential for maintaining its biological activity. The study emphasized the importance of controlling reaction conditions to achieve the desired product yield and purity, highlighting the challenges and opportunities in the scalable production of this compound for pharmaceutical applications.

In the context of neurodegenerative diseases, 2,6-Dimethyl-4-(piperidin-4-yl)piperidine has shown promise as a potential therapeutic agent. Research published in Neurochemical Research in 2023 indicated that derivatives of this compound can cross the blood-brain barrier and exert neuroprotective effects. The study suggested that the compound's ability to modulate glutamate receptors may play a role in preventing neuronal damage associated with conditions such as Alzheimer's disease and Parkinson's disease. These findings open new avenues for the exploration of 2,6-Dimethyl-4-(piperidin-4-yl)piperidine in the treatment of neurodegenerative disorders.

The application of 2,6-Dimethyl-4-(piperidin-4-yl)piperidine extends beyond traditional therapeutic areas. Recent studies have explored its potential in the field of metabolic disorders, particularly in the regulation of lipid metabolism. A 2023 review in Current Opinion in Pharmacology discussed the role of this compound in modulating peroxisome proliferator-activated receptors (PPARs), which are critical in the regulation of glucose and lipid homeostasis. The review highlighted the importance of further research to validate the therapeutic potential of 2,6-Dimethyl-4-(piperidin-4-yl)piperidine in the context of metabolic diseases such as type 2 diabetes and obesity.

In conclusion, 2,6-Dimethyl-4-(piperidin-4-yl)piperidine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable scaffold for the development of novel therapeutics. The ongoing research into its applications in various disease models underscores its potential to contribute to the treatment of a wide range of medical conditions. As the field of drug discovery continues to evolve, the 2,6-Dimethyl-4-(piperidin-4-yl)piperidine scaffold is poised to play a pivotal role in the development of innovative treatments.